Pfm39

• CAS: 1310744-67-2
• Molecular Formula: C10H9N3OS
• Molecular Weight: 219.27 g/mol
• InChI: InChI=1S/C10H9N3OS/c11-7-3-1-6(2-4-7)5-8-9(14)13-10(12)15-8/h1-5H,11H2,(H2,12,13,14)/b8-5-
• InChIKey: QXOIZYPBCJHYLN-YVMONPNESA-N

PFM39: MRE11 Exonuclease-Selective Inhibitor

PFM39 (CAS 1310744-67-2, molecular formula C10H9N3OS, molecular weight 219.26) is a cell-permeable small-molecule mirin analog that functions as a selective inhibitor of the MRE11 3′-5′ exonuclease activity within the MRN (MRE11-RAD50-NBS1) complex [1]. Designed via structure-based modification of the parental compound mirin, PFM39 binds in the active-site pocket adjacent to the His61 loop and the Asn93–Lys97 loop of MRE11, blocking dsDNA phosphate backbone rotation required for exonuclease catalysis without inhibiting the endonuclease function of the same enzyme [2]. This exo/endo discrimination distinguishes PFM39 from the N-alkylated mirin derivatives PFM01, PFM03, and PFM04, which preferentially target MRE11 endonuclease activity at a distinct binding site near the dimer interface [3]. PFM39 is supplied as a yellow-to-orange powder with ≥98% purity (HPLC) and is soluble in DMSO at 15 mg/mL .

Exonuclease-Selective MRE11 Inhibition

Enables study of MRE11 3′-5′ exonuclease without endonuclease crossover

Cell-Permeable DSB Repair Probe

Supports resection and pathway-choice assays in live cells

• [1] Shibata A, Moiani D, Arvai AS, Perry J, Harding SM, Genois MM, et al. DNA double-strand break repair pathway choice is directed by distinct MRE11 nuclease activities. Mol Cell. 2014;53(1):7-18. doi:10.1016/j.molcel.2013.11.003. PMID: 24316220. View Source
• [2] UniProtKB Q9X1X0 (MRE11_THEMA). The mirin-derivative PFM39 specifically inhibits the 3'-5' exonuclease activity. View Source
• [3] Moiani D, Ronato DA, Brosey CA, Arvai AS, Syed A, Masson JY, et al. In Vitro Validation of PFM Inhibitors Against Human MRE11. Bio-protocol Exchange. 2018. Section 2.5. View Source

PFM39 vs. Mirin and PFM01/PFM03

MRE11 possesses two distinct nuclease activities—endonuclease and 3′-5′ exonuclease—that govern opposite DSB repair pathway choices: endonuclease inhibition promotes NHEJ, whereas exonuclease inhibition confers a repair defect without activating the NHEJ backup pathway [1]. The parental compound mirin inhibits both activities non-selectively, confounding mechanistic interpretation . PFM01 and PFM03 selectively block endonuclease activity (reducing MRN endonuclease activity by 60% and 98%, respectively) while PFM39 selectively blocks exonuclease activity with only ~25% effect on endonuclease function [2]. These functional differences arise from structurally distinct binding sites: PFM39 occupies the exo-specific pocket shared with mirin between the His61 loop and Asn93–Lys97 loop, while PFM01/PFM03 bind near the dimer interface to disrupt the ssDNA-binding groove [3]. Consequently, PFM39, PFM01, and PFM03 are not interchangeable—each produces a fundamentally different DSB repair outcome in G2-phase cells following ionizing radiation [4].

Mirin (parental compound)

Dual inhibitor of both exonuclease and endonuclease; mechanistic interpretation may be confounded

PFM01 / PFM03 (endo-selective)

Endonuclease-selective inhibitors promote NHEJ; produce a pathway switch, not an HR defect

PFM39 (exo-selective) is not interchangeable

Exonuclease-selective inhibition yields a distinct repair defect without NHEJ compensation

• [1] Shibata A, Moiani D, Arvai AS, et al. DNA double-strand break repair pathway choice is directed by distinct MRE11 nuclease activities. Mol Cell. 2014;53(1):7-18. Summary: endonuclease inhibition promotes NHEJ; exonuclease inhibition confers a repair defect. View Source
• [2] Deshpande RA, et al. DNA-dependent protein kinase promotes DNA end processing by MRN and CtIP. Sci Adv. 2020. PFM01 and PFM03 reduced MRN endonuclease activity by 60% and 98% respectively, versus 25% inhibition by PFM39. View Source
• [3] Shibata A, et al. Mol Cell. 2014. Figure 1B: co-crystal structures show PFM39 and mirin bind the exo pocket; PFM01 and PFM03 bind the endo pocket near the dimer interface. View Source
• [4] Shibata A, et al. Mol Cell. 2014. PFM39 impairs G2-phase DSB repair at 8 h post-IR without enhancing NHEJ; PFM01/PFM03 enhance NHEJ at the expense of HR. View Source

PFM39 Quantitative Differentiation Evidence

Exonuclease vs. Endonuclease Selectivity

In a head-to-head biochemical comparison using purified human MRN complex, PFM39 potently inhibits the 5 nM MRN exonuclease reaction on 100 nM radiolabeled dsDNA substrate (37°C, 30–60 min incubation), whereas the endonuclease inhibitors PFM01, PFM03, and PFM04 show negligible effect on exonuclease activity [1]. Conversely, in a circular ssDNA endonuclease assay with purified human MRE11, PFM03 strongly inhibits endonuclease activity (~98% reduction), while PFM39 and mirin cause minimal endonuclease inhibition [2]. Quantitatively, PFM01 and PFM03 reduce MRN endonuclease activity by 60% and 98% respectively, compared to only ~25% inhibition by PFM39 [3]. This establishes PFM39 as the only tool compound in the PFM series that provides exo-selective MRE11 inhibition without significant endo crossover [4].

Exo vs. Endo Selectivity

Head-to-head

PFM39 ~25% endo inhibition vs PFM03 98%; minimal endo crossover

Supports exonuclease-selective assay context

In vitro MRN exonuclease/endonuclease assays

Evidence Dimension	MRE11 exonuclease vs. endonuclease activity inhibition
Target Compound Data	PFM39: ~25% inhibition of MRN endonuclease activity; strong inhibition of MRN exonuclease activity at 10 nM MRN; does not inhibit TmMre11 or human MRE11/MRN endonuclease activity on ssDNA circles
Comparator Or Baseline	PFM03: 98% reduction of MRN endonuclease activity, negligible exonuclease inhibition. PFM01: 60% reduction of MRN endonuclease activity, negligible exonuclease inhibition. Mirin: non-selective inhibition of both activities.
Quantified Difference	PFM39 exhibits >3.9-fold lower endonuclease inhibition (25%) vs. PFM03 (98%). PFM01/PFM03/PFM04 show little to no exonuclease inhibition. PFM39 is exo-selective; PFM01/PFM03 are endo-selective.
Conditions	In vitro biochemical nuclease assay: 5–10 nM purified human MRN complex, 100 nM radiolabeled DNA substrate, 0.5 mM inhibitor, 37°C, 30–60 min; endonuclease assay: φX174 circular ssDNA with purified human MRE11.

Why This Matters

Researchers studying the specific contribution of MRE11 exonuclease to DSB end resection require PFM39 because neither mirin (dual inhibitor) nor PFM01/PFM03 (endo-selective) can isolate exonuclease function without confounding endonuclease effects.

• [1] Moiani D, et al. Bio-protocol Exchange. 2018. Section 2.5, Figure 7A: PFM39 blocks MRN exonuclease activity (10 nM); PFM01, PFM03, PFM04 have little effect on MRN exonuclease activity. View Source
• [2] Shibata A, et al. Mol Cell. 2014. Figure 1D: PFM03, but not mirin or PFM39, inhibits human MRE11 endonuclease activity. φX174 circular ssDNA incubated with purified human MRE11. View Source
• [3] Deshpande RA, et al. Sci Adv. 2020. Fig. 1D–E: PFM01 and PFM03 reduced MRN endonuclease activity by 60% and 98% respectively, vs. 25% inhibition by PFM39. View Source
• [4] Shibata A, et al. Mol Cell. 2014. Summary: PFM39 primarily inhibits MRE11 exonuclease; N-alkylated PFM derivatives PFM03 and PFM01 primarily block endonuclease activity. View Source

Cellular dsDNA End Resection Inhibition

PFM39 inhibits dsDNA end resection in A549 lung adenocarcinoma cells with an estimated IC50 range of 50–75 μM, as measured by chromatin-bound RPA (pRPA) formation 2 h post 10 Gy ionizing radiation (IR) . In flow-cytometry-based resection assays, treatment with 100 μM PFM39 substantially reduces IR-induced RPA retention on chromatin, comparable to the effect of 500 μM mirin—indicating that PFM39 achieves similar or greater anti-resection potency at a 5-fold lower concentration [1]. In contrast, the endonuclease inhibitor PFM03 at 50–100 μM does not comparably suppress resection, consistent with the distinct roles of MRE11 endo- and exonuclease activities in generating ssDNA at DSB ends [2]. PFM39 at 50 μM also effectively inhibits homologous recombination (HR) in U2OS DR-GFP reporter cells without significantly increasing NHEJ in H1299 dA3 cells, whereas PFM01 (100 μM) enhances NHEJ while reducing HR [3].

Cellular Resection Blockade

Head-to-head

IC50 50–75 μM; ~5–10× lower concentration than mirin for equivalent effect

Supports resection inhibition at reported concentrations

A549 cells, 10 Gy IR, chromatin-bound RPA

Evidence Dimension	Inhibition of cellular dsDNA end resection (chromatin-bound RPA post-IR)
Target Compound Data	PFM39: IC50 50–75 μM for resection inhibition in A549 cells; 100 μM substantially reduces RPA chromatin binding; 50 μM inhibits HR in DR-GFP assay without significantly increasing NHEJ.
Comparator Or Baseline	Mirin: requires ~500 μM for comparable resection inhibition. PFM03 (50–100 μM): does not comparably suppress resection. PFM01 (100 μM): enhances NHEJ and reduces HR (opposite pathway outcome).
Quantified Difference	PFM39 achieves resection inhibition at ~5–10× lower concentration than mirin (100 μM PFM39 ≈ 500 μM mirin). PFM39 inhibits HR without increasing NHEJ; PFM01 increases NHEJ. PFM03 lacks significant resection inhibition at tested concentrations.
Conditions	A549 cells, 10 Gy IR, chromatin-bound RPA measured by FACS at 2 h post-IR; U2OS DR-GFP (HR) and H1299 dA3 (NHEJ) reporter assays.

Why This Matters

For cellular DNA repair studies, PFM39 provides effective resection blockade at concentrations (50–100 μM) that are experimentally practical and avoid the higher solvent/carrier burdens required for mirin, while maintaining pathway specificity that is lost with endonuclease inhibitors.

• [1] Shibata A, et al. Mol Cell. 2014. Figure 2A: MRE11 inhibitors reduce chromatin-bound RPA levels post-IR. PFM03 or PFM39 at 100 μM, or mirin at 500 μM. View Source
• [2] Shibata A, et al. Mol Cell. 2014. Figure 4: PFM03 (50 μM) and PFM39 (50 μM) used in NBS1 knockdown-rescue experiments; distinct resection outcomes. View Source
• [3] Shibata A, et al. Mol Cell. 2014. Figure 4E: PFM01/PFM03 enhances NHEJ and reduces HR; PFM39 inhibits HR without significantly increasing NHEJ. View Source

DSB Repair Pathway Outcome Divergence

In G2-phase cells exposed to ionizing radiation, PFM39 administration (100 μM) causes a DSB repair defect at 8 h that phenocopies the repair deficiency observed in BRCA2-defective (HSC62) cells, characterized by impaired HR with no compensatory increase in NHEJ [1]. Quantitatively, at 50 μM, PFM39 inhibits HR reporter activity in U2OS DR-GFP cells without significantly elevating NHEJ reporter activity in H1299 dA3 cells . In direct contrast, the endonuclease inhibitors PFM01 and PFM03 (100 μM each) produce the opposite repair outcome: they enhance NHEJ-mediated repair at the expense of HR, effectively switching the pathway choice rather than causing a repair defect [2]. This differential pathway outcome is a direct consequence of the distinct nuclease activities targeted: MRE11 endonuclease initiates resection and licenses HR; MRE11 exonuclease extends resection bidirectionally with EXO1/BLM. Blocking endonuclease permits NHEJ to proceed, whereas blocking exonuclease after endonucleolytic initiation creates a dead-end intermediate that cannot be resolved by either pathway [3].

DSB Repair Pathway Outcome

Head-to-head

PFM39 inhibits HR without increasing NHEJ; PFM01/PFM03 enhance NHEJ at expense of HR

Supports HR defect without NHEJ compensation

G2-phase fibroblasts, γH2AX, reporter assays

Evidence Dimension	DSB repair pathway outcome (HR vs. NHEJ) in G2-phase cells
Target Compound Data	PFM39 (50–100 μM): inhibits HR, does not significantly increase NHEJ; causes a G2 repair defect resembling BRCA2 deficiency at 8 h post-IR.
Comparator Or Baseline	PFM01 (100 μM): enhances NHEJ, reduces HR. PFM03 (100 μM): enhances NHEJ, reduces HR. DMSO control: normal HR and NHEJ levels.
Quantified Difference	PFM39 produces an HR defect without NHEJ compensation; PFM01/PFM03 increase NHEJ and decrease HR (pathway switch). Repair efficiency after PFM39 treatment is impaired; after PFM01/PFM03 treatment, overall repair is maintained via NHEJ.
Conditions	1BR3-hTERT fibroblasts (G2-phase), 3–10 Gy IR, γH2AX foci kinetics at 2–8 h; U2OS DR-GFP HR assay; H1299 dA3 NHEJ assay.

Why This Matters

Investigators studying HR-specific repair mechanisms or screening for synthetic lethal interactions with HR deficiency must use PFM39 rather than PFM01/PFM03, because endonuclease inhibitors produce a pathway switch (NHEJ compensation) that masks the HR defect phenotype.

• [1] Shibata A, et al. Mol Cell. 2014. Addition of mirin or PFM39 caused a G2 repair defect at 8 h resembling HR-defective ATMi-treated or HSC62 (BRCA2-defective) cells (Figures 3A, 3B, S3A). View Source
• [2] Shibata A, et al. Mol Cell. 2014. Figure 4E: adding PFM01 or PFM03 enhances NHEJ and reduces HR, whereas PFM39 inhibits HR without significantly increasing NHEJ. View Source
• [3] Shibata A, et al. Mol Cell. 2014. Summary: MRE11 endonuclease initiates resection licensing HR; MRE11 exonuclease and EXO1/BLM resect bidirectionally toward and away from the DNA end, committing to HR. View Source

Rescue of EXO1/BLM Depletion Defect

In cells depleted of both EXO1 and BLM—two nucleases that collaborate with MRE11 exonuclease in bidirectional 5′-3′ resection—DSB repair is severely impaired because neither HR nor NHEJ can proceed efficiently. Co-treatment with PFM39 (50 μM) restores normal DSB repair kinetics as measured by γH2AX foci resolution, effectively rescuing the repair defect caused by EXO1/BLM co-depletion [1]. This synthetic rescue phenomenon is specific to PFM39: by blocking the remaining MRE11 3′-5′ exonuclease activity that would otherwise generate ssDNA without the complementary 5′-3′ resection machinery, PFM39 prevents the formation of unproductive resection intermediates, allowing NHEJ to proceed [2]. This rescue is not observed with MRE11 endonuclease inhibitors (PFM01 or PFM03), which block the initiating cleavage step and produce a different repair outcome [3]. In the U2OS DR-GFP HR reporter and H1299 dA3 NHEJ reporter systems, PFM39 co-treatment with EXO1/BLM siRNA reduces HR frequency while permitting NHEJ, confirming a pathway switch from defective HR to functional NHEJ [4].

EXO1/BLM Rescue

Head-to-head

PFM39 + EXO1/BLM siRNA restores normal γH2AX resolution; switches to NHEJ

Supports synthetic rescue model for EXO1/BLM depletion

A549 cells, reporter assays, 3 Gy IR

Evidence Dimension	Rescue of DSB repair defect following EXO1/BLM co-depletion
Target Compound Data	PFM39 (50 μM) + EXO1/BLM siRNA: restores normal γH2AX foci resolution kinetics; switches repair from defective HR to functional NHEJ in reporter assays.
Comparator Or Baseline	EXO1/BLM siRNA alone: impaired DSB repair (neither HR nor NHEJ functional). PFM01 or PFM03 + EXO1/BLM siRNA: do not produce comparable rescue; endonuclease inhibition further blocks HR licensing.
Quantified Difference	PFM39 co-treatment with EXO1/BLM depletion restores DSB repair kinetics to near-normal levels; without PFM39, repair remains defective. PFM01/PFM03 do not rescue the EXO1/BLM defect.
Conditions	A549 cells, EXO1/BLM siRNA, ± PFM39 50 μM, γH2AX foci analysis at 0–8 h post 3 Gy IR; U2OS DR-GFP and H1299 dA3 reporter assays.

Why This Matters

PFM39 is uniquely suited for experiments requiring conditional modulation of resection extent, enabling researchers to dissect the functional interplay between MRE11 exonuclease and downstream resection nucleases (EXO1, BLM, DNA2) without the confounding effects of endonuclease blockade.

• [1] Shibata A, et al. Mol Cell. 2014. Figure 7C: inhibition of MRE11 exonuclease activity in EXO1/BLM depleted cells allows normal DSB repair kinetics (γH2AX foci analysis in A549 cells). View Source
• [2] Shibata A, et al. Mol Cell. 2014. Figure 7E model: loss of either MRE11 exo or EXO1/BLM results in repair defect; combined loss of MRE11 exo + EXO1/BLM switches repair to NHEJ. View Source
• [3] Shibata A, et al. Mol Cell. 2014. Summary: endonuclease inhibition promotes NHEJ in lieu of HR; exonuclease inhibition confers a repair defect that can be rescued by EXO1/BLM co-depletion. View Source
• [4] Shibata A, et al. Mol Cell. 2014. Figure 7D: HR and NHEJ repair frequency following EXO1/BLM siRNA alone or EXO1/BLM siRNA + PFM39 measured by DR-GFP and dA3 assays. View Source

Mitotic Progression Modulation

Beyond its canonical role in DSB repair, MRE11 has been implicated in mitotic regulation. Pharmacological inhibition studies demonstrate that PFM39 treatment modestly prolongs mitosis, an effect that is independent of ATM kinase activity [1]. In contrast, ATR kinase inhibition produces a significantly greater mitotic prolongation, suggesting distinct contributions of MRE11 exonuclease and ATR signaling to mitotic timing [2]. The mitotic prolongation by PFM39 is observed in RAD50-proficient but not RAD50-deficient fibroblasts, indicating that the effect requires an intact MRN complex and is separable from MRE11's DNA repair functions [3]. This phenotype is not reported for the endonuclease inhibitors PFM01 or PFM03 at comparable concentrations, suggesting that MRE11 exonuclease activity specifically contributes to mitotic progression fidelity [4]. The observation that PFM39 prolongs mitosis without grossly affecting ATM kinase activity makes it a valuable tool for studying MRE11's non-canonical, repair-independent cellular functions .

Mitotic Progression

Cross-study

PFM39 modestly prolongs mitosis in RAD50-proficient cells; ATM-independent

Supports MRE11 exonuclease role in mitotic progression

Time-lapse imaging; RAD50-dependent effect

Evidence Dimension	Mitotic duration modulation in human fibroblasts
Target Compound Data	PFM39: modest prolongation of mitosis; effect independent of ATM kinase inhibition. Significant in RAD50-proficient cells.
Comparator Or Baseline	ATM inhibitor: does not grossly affect mitotic progression. ATR inhibitor: significantly prolonged mitosis (greater magnitude than PFM39). RAD50-deficient cells: PFM39 effect absent.
Quantified Difference	PFM39 produces modest but reproducible mitotic prolongation in RAD50-proficient cells; effect magnitude is smaller than ATR inhibition. No comparable mitotic effect reported for PFM01/PFM03.
Conditions	RAD50-proficient and RAD50-deficient human fibroblasts; inhibitor treatments with MRE11A inhibitor PFM39, ATM inhibitor, or ATR inhibitor; mitotic duration measured by time-lapse imaging.

Why This Matters

For researchers investigating non-repair functions of MRE11, PFM39 offers a pharmacological tool to probe MRE11 exonuclease contributions to mitotic regulation without confounding effects on ATM/ATR kinase signaling, a property not shared by dual-function inhibitors like mirin.

• [1] RAD50 regulates mitotic progression independent of DNA repair functions. FASEB J. 2020;34(2):2812-2820. Inhibitor studies: ATM kinase activity might not grossly impact mitotic progression; MRE11A inhibitor PFM39 modestly prolonged mitosis. View Source
• [2] RAD50 regulates mitotic progression independent of DNA repair functions. ATR kinase inhibition significantly prolonged mitosis; effect was mostly independent of RAD50 status. View Source
• [3] RAD50 regulates mitotic progression independent of DNA repair functions. PFM39 treatment modestly prolonged mitosis; RAD50-deficient fibroblasts showed differential response. View Source
• [4] Shibata A, et al. Mol Cell. 2014. PFM01, PFM03 primary phenotypes: enhanced NHEJ, reduced HR. No mitotic prolongation phenotype reported in primary characterization. View Source

Structural Basis for Exonuclease Selectivity

Co-crystal structures of Thermotoga maritima Mre11 (TmMre11) in complex with PFM inhibitors reveal the structural basis for nuclease selectivity [1]. PFM39 binds in the exonuclease pocket between the His61 loop and the adjacent Asn93–Lys97 loop, overlapping with the mirin binding site. This positioning blocks dsDNA phosphate backbone rotation—a conformational change required for processive 3′-5′ exonuclease activity—without disrupting the ssDNA-binding groove needed for endonuclease function [2]. In contrast, the N-alkylated derivatives PFM01 and PFM03 bind at a distinct site near the Mre11 dimer interface, where they disrupt the ssDNA-binding groove and selectively inhibit endonuclease activity while leaving the exonuclease pocket unoccupied . The exo- and endo-inhibitor binding sites are adjacent but structurally distinct, with each class positioned to differentially disrupt either dsDNA end-opening (exo inhibitors) or ssDNA pathway access (endo inhibitors) to the active-site metal ions [3]. This structural segregation directly explains the orthogonal functional selectivity observed in biochemical and cellular assays and validates PFM39 as a structurally defined exo-specific probe [4].

Structural Basis

Co-crystal structure

PFM39 binds exo pocket (His61–Asn93/Lys97); PFM01/PFM03 bind dimer interface

Supports structure-based exo/endo discrimination

TmMre11 co-crystals at near-atomic resolution

Evidence Dimension	Inhibitor binding site and mechanism of selectivity (structural biology)
Target Compound Data	PFM39: binds in exonuclease pocket between His61 loop and Asn93–Lys97 loop; blocks dsDNA phosphate backbone rotation; does not occupy ssDNA-binding groove.
Comparator Or Baseline	PFM01 and PFM03: bind near dimer interface; disrupt ssDNA-binding groove; do not occupy exonuclease pocket. Mirin: binds same exo pocket as PFM39 but lacks endo discrimination.
Quantified Difference	Distinct binding pockets (adjacent but non-overlapping) confirmed by co-crystal structure overlays. PFM39 binding mode is superimposable on mirin; PFM01/PFM03 binding mode is orthogonal and non-overlapping.
Conditions	Co-crystal structures of TmMre11 in complex with PFM39 (green), mirin (brown), PFM01 (purple), and PFM03 (dark green) at near-atomic resolution; overlays with unliganded TmMre11 (pink).

Why This Matters

The availability of high-resolution structural data confirming the distinct binding mode of PFM39 provides confidence for structure-activity relationship (SAR) studies and rational design of next-generation exo-selective MRE11 inhibitors, while ensuring that procurement decisions are supported by rigorous molecular pharmacology rather than empirical screening alone.

• [1] Shibata A, et al. Mol Cell. 2014. Figure 1B: TmMre11 co-crystal structures with mirin (brown), PFM39 (green), PFM01 (purple), and PFM03 (dark green). Distinct binding sites for exo and endo inhibitors. View Source
• [2] Shibata A, et al. Mol Cell. 2014. Figure 1B legend: exo/endo inhibitor binding sites are adjacent, positioned to distinctly disrupt dsDNA end-opening (His61) or the ssDNA pathway (Asn93 to Phe102 loop). View Source
• [3] Shibata A, et al. Mol Cell. 2014. Figure 1B: right panel shows overlay of unliganded TmMre11 (pink) with mirin (brown) and PFM03 (cyan), highlighting distinct van der Waals surfaces. View Source
• [4] UniProtKB Q9X1X0. The mirin-derivative PFM39 specifically inhibits 3'-5' exonuclease activity (PubMed:24316220). N-alkylated mirin-derivatives PFM03 and PFM01 specifically inhibit endonuclease activity. View Source

PFM39 Optimal Research Applications

Exonuclease-Specific DSB Resection Analysis

PFM39 is the reagent of choice for experiments requiring selective ablation of MRE11 3′-5′ exonuclease activity without impairing endonuclease-mediated resection initiation. As demonstrated in the Shibata et al. (2014) study, treatment of G2-phase cells with 100 μM PFM39 post-IR recapitulates the resection defect of HR-defective cells without triggering compensatory NHEJ [1]. This scenario cannot be achieved with mirin (which inhibits both nuclease activities) or PFM01/PFM03 (which block endonuclease and promote NHEJ). Researchers should use PFM39 at 50–100 μM, with DMSO as vehicle control, and monitor resection via chromatin-bound RPA FACS analysis or RPA/53BP1 co-immunofluorescence at 2 h post 3–10 Gy IR [2].

Resection Extent Modulation in EXO1/BLM Studies

PFM39 uniquely enables synthetic rescue experiments in EXO1/BLM co-depleted cells, where blocking residual MRE11 exonuclease activity restores DSB repair by switching the pathway from defective HR to functional NHEJ [1]. This application is critical for mapping the hierarchy and redundancy of resection nucleases. Researchers should co-transfect cells with EXO1 and BLM siRNA, treat with PFM39 (50 μM) 1–2 h prior to IR, and quantify repair kinetics via γH2AX foci disappearance or DR-GFP/dA3 reporter assays [2]. PFM01 or PFM03 cannot substitute in this protocol, as endonuclease inhibition does not produce the same rescue .

MRE11 Exonuclease in Mitotic Regulation

PFM39 has been validated as a tool for studying MRE11 exonuclease contributions to mitotic progression, independent of its DNA repair roles [1]. In RAD50-proficient fibroblast models, PFM39 treatment modestly prolongs mitosis without activating ATM kinase signaling, distinguishing its effect from ATR-dependent mitotic regulation [2]. This application is relevant to researchers studying the emerging links between DNA damage response proteins and cell division. Time-lapse imaging of mitotic duration in the presence of PFM39 versus ATM inhibitor or ATR inhibitor provides a clean comparison of MRE11 exonuclease-specific versus kinase-dependent mitotic effects .

Structure-Based MRE11 Inhibitor Design

The co-crystal structure of PFM39 bound to the TmMre11 exonuclease pocket provides a validated starting point for structure-based design of next-generation MRE11 exo-selective inhibitors [1]. PFM39 serves as a reference compound for SAR campaigns because its binding mode (occupying the pocket between the His61 loop and Asn93–Lys97 loop) is structurally characterized, and its functional selectivity is rigorously quantified against the endo-selective PFM series [2]. Medicinal chemistry teams can use PFM39 (≥98% purity, DMSO soluble at 15 mg/mL) as a positive control in biochemical exonuclease screens and as a template for fragment growing or scaffold hopping strategies aimed at improving potency (current cellular IC50 50–75 μM) while maintaining exo/endo selectivity .

Application

Selection Property

Validation Focus

Exonuclease-dependent resection studies

Exo-selective MRE11 inhibition without endo crossover

Chromatin-bound RPA, RPA/53BP1 foci post-IR

EXO1/BLM synthetic rescue experiments

MRE11 exonuclease blockade in resection-deficient background

γH2AX kinetics, HR/NHEJ reporter assays

MRE11 exonuclease in mitotic regulation

MRN-dependent mitotic modulation independent of ATM

Mitotic duration in RAD50-proficient fibroblasts

Structure-based inhibitor design

Co-crystal-validated exo pocket binding

SAR campaigns, exonuclease biochemical screens

• [1] Shibata A, Moiani D, Arvai AS, et al. DNA double-strand break repair pathway choice is directed by distinct MRE11 nuclease activities. Mol Cell. 2014;53(1):7-18. doi:10.1016/j.molcel.2013.11.003. View Source
• [2] Figure 2 and Figure 7 of Shibata et al., 2014: chromatin-bound RPA FACS protocol and EXO1/BLM siRNA rescue with PFM39. View Source